Cas no 2172059-25-3 (1-(2-chlorophenyl)-N-methyl-1H-pyrazole-5-sulfonamide)

• Product Name: 1-(2-chlorophenyl)-N-methyl-1H-pyrazole-5-sulfonamide
• CAS No: 2172059-25-3
• MF: C₁₀H₁₀ClN₃O₂S
• MW: 271.723299503326
• CID: 5846327
• PubChem ID: 165721112
• Update Time: 2025-06-13

1-(2-chlorophenyl)-N-methyl-1H-pyrazole-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-(2-chlorophenyl)-N-methyl-1H-pyrazole-5-sulfonamide
• 2172059-25-3
• EN300-1591151

• Inchi： 1S/C10H10ClN3O2S/c1-12-17(15,16)10-6-7-13-14(10)9-5-3-2-4-8(9)11/h2-7,12H,1H3
• InChI Key： ZTCBLVMOLDGKMJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1N1C(=CC=N1)S(NC)(=O)=O

Computed Properties

• Exact Mass: 271.0182254g/mol
• Monoisotopic Mass: 271.0182254g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 72.4Ų

Additional information on 1-(2-chlorophenyl)-N-methyl-1H-pyrazole-5-sulfonamide

Recent Advances in the Study of 1-(2-chlorophenyl)-N-methyl-1H-pyrazole-5-sulfonamide (CAS: 2172059-25-3)

The compound 1-(2-chlorophenyl)-N-methyl-1H-pyrazole-5-sulfonamide (CAS: 2172059-25-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonamide derivative, characterized by its unique pyrazole core and chlorophenyl substitution, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights for drug development.

One of the key findings from recent research is the compound's inhibitory activity against specific enzymes involved in inflammatory pathways. In vitro studies have demonstrated that 1-(2-chlorophenyl)-N-methyl-1H-pyrazole-5-sulfonamide effectively targets cyclooxygenase-2 (COX-2) with a high degree of selectivity, suggesting its potential as a novel anti-inflammatory agent. The compound's ability to modulate COX-2 activity without significant effects on COX-1 highlights its therapeutic advantage in reducing gastrointestinal side effects commonly associated with traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Further investigations into the pharmacokinetic profile of 1-(2-chlorophenyl)-N-methyl-1H-pyrazole-5-sulfonamide have revealed favorable absorption and distribution properties. The compound exhibits good oral bioavailability and penetrates the blood-brain barrier, making it a candidate for central nervous system (CNS)-related disorders. Recent preclinical studies in animal models of neuroinflammation and pain have shown dose-dependent efficacy, with minimal off-target effects. These findings underscore the compound's potential for further development as a CNS-active therapeutic agent.

Structural-activity relationship (SAR) studies have also been conducted to optimize the compound's efficacy and safety profile. Modifications to the pyrazole ring and sulfonamide moiety have yielded derivatives with enhanced potency and improved metabolic stability. Notably, the 2-chlorophenyl substitution at the N1 position of the pyrazole ring has been identified as a critical determinant of the compound's biological activity. These insights are guiding the design of next-generation analogs with superior pharmacological properties.

In addition to its anti-inflammatory applications, recent research has explored the anticancer potential of 1-(2-chlorophenyl)-N-methyl-1H-pyrazole-5-sulfonamide. Preliminary studies indicate that the compound induces apoptosis in certain cancer cell lines by modulating key signaling pathways, including the PI3K/Akt and MAPK cascades. These findings open new avenues for investigating the compound's utility in oncology, particularly in tumors with dysregulated inflammatory responses.

Despite these promising results, challenges remain in the development of 1-(2-chlorophenyl)-N-methyl-1H-pyrazole-5-sulfonamide as a therapeutic agent. Current research is addressing issues related to metabolic clearance and potential drug-drug interactions. Advanced formulation strategies, such as prodrug approaches and nanoparticle-based delivery systems, are being explored to enhance the compound's therapeutic index. Collaborative efforts between academic institutions and pharmaceutical companies are accelerating the translation of these findings into clinical applications.

In conclusion, 1-(2-chlorophenyl)-N-methyl-1H-pyrazole-5-sulfonamide (CAS: 2172059-25-3) represents a promising scaffold for the development of novel therapeutics targeting inflammation and related disorders. Recent advancements in understanding its mechanism of action, pharmacokinetics, and structural optimization have laid a solid foundation for future research. Continued investigation into its therapeutic potential and safety profile will be critical for advancing this compound toward clinical trials and eventual commercialization.